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Compound of Interest

5-Fluoro-4-methyl-3-nitropyridin-2-
Compound Name:

amine
CAS No.: 917918-86-6
Cat. No.: B1387121

Get Quote

\ J

CAS Number: 917918-86-6 Formula: CeHsFN3O2 Molecular Weight: 171.13 g/mol Synonyms:
2-Amino-5-fluoro-4-methyl-3-nitropyridine

Core Directive: Operational Safety & Logistics

As a Senior Application Scientist, | emphasize that the disposal of 5-Fluoro-4-methyl-3-
nitropyridin-2-amine requires a nuanced approach due to its dual functionality: the nitro group
(potential energetic instability/toxicity) and the fluorine atom (requiring halogenated waste
streams).

The Golden Rule: Treat this compound as a Toxic, Halogenated Organic Solid. Under no
circumstances should this be disposed of in general trash or down the drain. The presence of
the nitro group at the 3-position relative to the amine suggests potential biological activity
(toxicity) and thermal sensitivity.

Hazard Identification & Classification
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Before handling waste, you must understand the specific risks. This compound is an

aminopyridine derivative, a class known for potassium channel blocking activity (neurotoxicity),

combined with a nitro group.

Hazard Category

GHS Classification
(Derived)

Hazard Statement

Operational
Implication

Double-gloving (Nitrile

H301/H311: Toxic if >0.11mm) is
o Category 3 ) ]
Acute Toxicity swallowed or in mandatory. Avoid dust
(Oral/Dermal) ] ] )
contact with skin.[1] generation.[2][3][4][5]
[61[7]
H315/H319: Causes )
) o ] ] Use a chemical fume
Skin/Eye Irritation Category 2 / 2A skin/serious eye

irritation.[8]

hood for all transfers.

Nitro Group: Potential

for rapid

Do not concentrate

solutions to total

Reactivity Warning (Energetic) o ) )
decomposition if dryness using high
heated.[9] heat (>50°C).

Must enter

Environmental

Halogenated

F-Content: Releases

HF upon incineration.

Halogenated waste
streams to protect

incinerator scrubbers.

Waste Segregation & Handling Protocol

The most common compliance error in labs is placing fluorinated solutes dissolved in non-
halogenated solvents (e.g., Methanol) into "Non-Halogenated" waste. This is incorrect.

Scientific Rationale: Even if the solvent is Acetone or Methanol, the dissolved 5-Fluoro-4-
methyl-3-nitropyridin-2-amine introduces fluorine into the mixture. When incinerated, this
generates hydrofluoric acid (HF), which corrodes standard combustion chambers. Therefore,
any solution containing this compound is Halogenated Waste.

Step-by-Step Disposal Workflow
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Step 1: Characterize the Waste

e Solid Waste: Pure compound, contaminated weighing boats, paper towels, silica gel from
columns.

e Liquid Waste: Reaction mixtures, mother liquors, HPLC effluent.
Step 2: Container Selection

 Liquids: High-density polyethylene (HDPE) or amber glass carboys. Avoid metal containers
due to potential nitro-aromatic reactivity with metals.

e Solids: Wide-mouth HDPE jars with screw-top lids.
Step 3: Labeling
e Primary Label: "HAZARDOUS WASTE - ORGANIC"

o Constituents: List the solvent (e.g., "Methanol 95%") AND the solute ("5-Fluoro-4-methyl-3-
nitropyridin-2-amine <5%").

e Hazard Checkbox: Check "Toxic" and "Irritant”.
e Critical Tag: Write "CONTAINS FLUORINE" clearly on the tag.
Step 4: Storage

e Store in a cool, dry area away from reducing agents (e.g., hydrides, hydrogen gas) and
strong bases. Nitro compounds can form unstable salts with strong bases.

Decision Logic: Waste Stream Routing

The following diagram illustrates the decision process for routing this specific chemical to the
correct waste stream.
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Waste Generation:

5-Fluoro-4-methyl-3-nitropyridin-2-amine

Physical State?

O
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Double Bag

DESTINATION:
Solid Hazardous Waste Solvent Type?
(Pack in HDPE Drum)

Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated Solvent

(MeOH, EtOAc, DMSO)

/

/
//*CRITICAL: Solute contains F*

/

DESTINATION:

Halogenated Organic Waste Stream
(Incineration with Scrubber)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating fluorinated nitro-pyridine waste. Note that non-
halogenated solvents become halogenated waste streams due to the solute.

Emergency Spill Response Procedures

If a spill occurs, the priority is minimizing dust inhalation and dermal contact.[1][6]

o Evacuate & Ventilate: If the spill is >5g of powder outside a hood, evacuate the immediate
area.
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o PPE Upgrade: Wear double nitrile gloves, safety goggles, and a lab coat. If dust is airborne,
use an N95 or P100 respirator.

¢ Containment:

o Solid: Cover with wet paper towels to prevent dust dispersion. Scoop into a waste
container.

o Liquid: Absorb with vermiculite or sand. Do not use combustible materials (like sawdust)
for nitro compounds, as this can increase fire risk.

» Decontamination: Wipe the surface with a dilute soap solution followed by water. Collect all
wipes as solid hazardous waste.

Regulatory Codes (Reference)

When filling out waste manifests, use the following codes as a guideline (verify with your local
EHS officer):

» US RCRA: Not specifically P or U listed. Classify by characteristic if applicable, otherwise
Non-Regulated Hazardous Waste. Recommended profile: Toxic, Organic, Halogenated.

o EU Waste Code (EWC):16 05 08* (Discarded organic chemicals consisting of or containing
hazardous substances).

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/119002995
https://www.benchchem.com/product/b1387121?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1387121?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

0o N o o B~ w NP

e O

. jubilantingrevia.com [jubilantingrevia.com]

. fishersci.com [fishersci.com]

. fishersci.com [fishersci.com]

. fishersci.com [fishersci.com]

. fishersci.com [fishersci.com]

. echemi.com [echemi.com]

. 2-Amino-5-bromo-4-methyl-3-nitropyridine - Safety Data Sheet [chemicalbook.com]

. biochemopharma.fr [biochemopharma.fr]

2-Amino-5-fluoro-4-methyl-3-nitropyridine | Chemical Properties, Applications, Safety Data

& Suppliers in China [pipzine-chem.com]

¢ To cite this document: BenchChem. [Comprehensive Disposal Guide: 5-Fluoro-4-methyl-3-
nitropyridin-2-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1387121/docs#comprehensive-disposal-guide-5-
fluoro-4-methyl-3-nitropyridin-2-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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